Cas no 2377920-31-3 (2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone)

• Product Name: 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone
• CAS No: 2377920-31-3
• MF: C₁₃H₁₅BrN₂O₄
• MW: 343.173202753067
• CID: 5527206
• Update Time: 2025-07-22

2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone

• Inchi： 1S/C13H15BrN2O4/c14-11-8-10(16(18)19)4-5-12(11)20-9-13(17)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2
• InChI Key： PNQTZSPKEFEJMY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)COC1=CC=C([N+]([O-])=O)C=C1Br

Additional information on 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone

Introduction to 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone (CAS No. 2377920-31-3)

2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone (CAS No. 2377920-31-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a brominated nitrophenol moiety with a piperidine group, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone consists of an ethanone backbone linked to a phenoxy group substituted at the 2-position with a bromine atom and at the 4-position with a nitro group. The presence of the piperidine ring at the other end of the ethanone moiety introduces additional pharmacophoric features that may contribute to its biological activity. This structural arrangement suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate both brominated aromatic rings and piperidine scaffolds. These structural motifs have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone is no exception and has been studied for its potential therapeutic applications.

One of the key areas of research involving 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone is its role as a precursor in the synthesis of more complex pharmacological agents. The bromine and nitro substituents on the aromatic ring provide reactive sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes it a valuable building block in medicinal chemistry.

Recent studies have explored the pharmacological profile of derivatives of 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone, particularly in the context of cancer therapy. The combination of a brominated nitrophenol moiety with a piperidine group has been associated with enhanced binding affinity to certain enzymes and receptors involved in tumor growth and progression. Preliminary experiments have shown promising results in cell-based assays, indicating that this compound may have potential as an anticancer agent.

The synthesis of 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine and nitro groups into the aromatic ring is typically achieved through halogenation and nitration processes, respectively. Subsequent coupling reactions with piperidine derivatives complete the synthesis, yielding the target compound in satisfactory quantities for further study.

From a computational chemistry perspective, 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into the compound's binding affinity and mechanism of action, guiding experimental design and optimization efforts. The integration of computational methods with traditional wet chemistry approaches has significantly accelerated the drug discovery process.

The safety profile of 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone is another critical aspect that has been examined in recent research. While preliminary studies suggest that the compound exhibits moderate solubility in organic solvents, its toxicity profile remains under investigation. Further studies are needed to assess its potential side effects and determine appropriate dosing regimens if it moves into clinical development.

In conclusion, 2-(2-Bromo-4-nitrophenoxy)-1-(piperidin-1-yl)ethanone (CAS No. 2377920-31-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in drug discovery. As research continues, this compound is likely to play an important role in the development of novel therapeutic agents for various diseases.